![molecular formula C10H10Cl3NO2 B2491728 2-chloro-N-[2-(2,4-dichlorophenoxy)ethyl]acetamide CAS No. 138505-75-6](/img/structure/B2491728.png)
2-chloro-N-[2-(2,4-dichlorophenoxy)ethyl]acetamide
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Overview
Description
Synthesis Analysis
The synthesis of related compounds involves complex reactions and precise conditions to ensure the desired product is obtained with good yield and purity. For example, Devi and Awasthi (2022) discuss the synthesis of a compound closely related to "2-chloro-N-[2-(2,4-dichlorophenoxy)ethyl]acetamide," emphasizing the use of spectroscopic techniques for structure confirmation and bio-assay evaluations for potential insect growth regulation (Devi & Awasthi, 2022).
Scientific Research Applications
Pesticide Development
Compounds like 2-chloro-N-[2-(2,4-dichlorophenoxy)ethyl]acetamide and its derivatives are primarily explored for their potential as pesticides. New derivatives of N-alkyl (aryl)-2,4-dichlorophenoxyacetamide have been characterized, focusing on their applications as potential pesticides. These studies involve detailed analysis through X-ray powder diffraction, exploring their structural properties which are crucial for their effectiveness and stability as pesticides (Olszewska, Pikus, & Tarasiuk, 2008), (Olszewska, Tarasiuk, & Pikus, 2009).
Chemical Synthesis and Structural Analysis
Considerable research has gone into the synthesis and structural analysis of compounds related to this compound. Studies focus on synthesizing new derivatives and analyzing their structures through techniques like X-ray crystallography. The crystal structure, molecular docking analysis, and potential applications (like anticancer activity) are studied for some of these derivatives (Gowda, Foro, & Fuess, 2007), (Saravanan et al., 2016).
Pharmaceutical and Biological Research
Some derivatives are investigated for their pharmaceutical potential. For instance, compounds with structural similarities are studied for their anticancer properties through molecular docking analysis, targeting specific cellular receptors and pathways (Sharma et al., 2018). Additionally, the metabolism of chloroacetamide herbicides and their potential carcinogenic properties are studied, providing insights into their interactions with human and rat liver microsomes (Coleman et al., 2000), (Coleman et al., 2000).
Environmental Impact and Biodegradation
Research also delves into the environmental impact of these compounds, particularly focusing on their biodegradation pathways. Studies on acetochlor, a herbicide with structural similarities, highlight the anaerobic degradation process and its efficiency. These findings are crucial for understanding the environmental fate of these compounds and developing strategies for mitigating their impact (Liu et al., 2020).
Mechanism of Action
Target of Action
The primary target of 2-chloro-N-[2-(2,4-dichlorophenoxy)ethyl]acetamide is the c-Met kinase . c-Met is a receptor tyrosine kinase identified in a human osteosarcoma cell line . It plays a crucial role in cellular processes that lead to the development and progression of cancer .
Mode of Action
The compound interacts with its target, c-Met kinase, by binding to it . This binding leads to receptor dimerization, causing autophosphorylation of the kinase domain . This process results in the recruitment of other adapter proteins and activation of several signaling pathways .
Biochemical Pathways
The activated signaling pathways are involved in embryonic development, tissue regeneration, and damage repair under normal physiological conditions . Deregulation of the hgf/c-met pathway has been reported in several cancers . Overexpression, gene amplification, and mutations of c-Met are also observed in different cancers .
Result of Action
The interaction of this compound with c-Met kinase leads to antiproliferative effects on certain cancer cell lines . For instance, it has shown moderate-to-good antiproliferative activity against MCF-7 and A549 cell lines . It also exerts antimigratory activity on these cell lines .
properties
IUPAC Name |
2-chloro-N-[2-(2,4-dichlorophenoxy)ethyl]acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10Cl3NO2/c11-6-10(15)14-3-4-16-9-2-1-7(12)5-8(9)13/h1-2,5H,3-4,6H2,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YDVUTDAMJFFBOB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Cl)Cl)OCCNC(=O)CCl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10Cl3NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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